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Compound of Interest

Compound Name: D-Methionine-N-fmoc-d3

Cat. No.: B12415456 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of specialized reagents like D-Methionine-N-fmoc-d3 is paramount for both personal

safety and research integrity. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans tailored for this Fmoc-protected, deuterium-labeled

amino acid.

Hazard Identification and Personal Protective
Equipment (PPE)
D-Methionine-N-fmoc-d3 and its non-deuterated counterpart are generally not classified as

hazardous substances according to the Globally Harmonized System (GHS).[1][2] However, as

with any laboratory chemical, appropriate precautions must be taken to minimize exposure.

The primary physical form of this compound is a solid powder.[2]

The recommended Personal Protective Equipment (PPE) for handling D-Methionine-N-fmoc-
d3 is summarized below. This is based on best practices for similar Fmoc-protected amino

acids.[3][4][5]
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PPE Category Item Specifications & Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles.[3]

Essential to protect eyes from

any airborne dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3]

Prevents direct skin contact.

Gloves should be inspected

before use and removed

properly to avoid skin

contamination.[4]

Body Protection Laboratory coat.[3][4]
Protects skin and clothing from

potential contamination.

Respiratory Protection
Not generally required under

normal use.[3]

A dust mask may be used if

significant dust is generated

during handling.[3] Work

should be conducted in a well-

ventilated area or a fume

hood.[1][4]

Operational Handling and Storage
Proper handling and storage are crucial to maintain the chemical integrity of D-Methionine-N-
fmoc-d3 and ensure the safety of laboratory personnel.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry, and well-ventilated place at room temperature.[1][6]

Keep the container tightly closed to prevent moisture absorption.[4]

The compound is stable under recommended storage conditions.[6]

Handling Procedures:
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Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of any dust.[1][4]

Avoid Dust Formation: Exercise care to avoid the formation of dust and aerosols during

weighing and transferring the solid.[1][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and before leaving the laboratory.[4]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory where this

chemical is handled.[4]

Disposal Plan
The disposal of D-Methionine-N-fmoc-d3 and any contaminated materials must be handled

responsibly to prevent environmental contamination.

Solid Waste Disposal:

Solid D-Methionine-N-fmoc-d3 waste should be disposed of as chemical waste.[3] It should

not be mixed with general laboratory trash.[3]

Collect the solid waste in a designated and clearly labeled hazardous waste container.[3]

The label should include the full chemical name, "Hazardous Waste," and the accumulation

start date.[3]

Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing

paper, and empty product containers, should be disposed of as contaminated waste in the

same designated hazardous waste container.[3]

Waste Collection and Final Disposal:

Store the sealed waste container in a designated satellite accumulation area, away from

drains and incompatible materials.[3]
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Arrange for pickup and disposal by a licensed chemical waste disposal company, following

your institution's specific procedures.[3]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of D-
Methionine-N-fmoc-d3.

Preparation Handling Cleanup & Disposal
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Step 1
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of D-Methionine-N-fmoc-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12415456#personal-protective-equipment-for-
handling-d-methionine-n-fmoc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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